1-(4-Isopropylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 5-methyl-1-(4-propan-2-ylphenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H16N2O2/c1-9(2)11-4-6-12(7-5-11)16-10(3)13(8-15-16)14(17)18/h4-9H,1-3H3,(H,17,18)
• InChI Key: ZPVFFIFCOQOHSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)C(C)C)C(=O)O

Description

1-(4-Isopropylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10% palladium carbon (containing ca. 50% water; 1.00 g) was added to a solution of 1-(4-isopropenylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid methyl ester (2.05 g) in 1,4-dioxane (40 ml) and the mixture was stirred under hydrogen atmosphere at room temperature for seven hours. The reaction solution was filtered through Celite and the filtrate was concentrated. Ethanol (40 ml), water (20 ml) and 4N aqueous solution of sodium hydroxide (20 ml) were added to the resultant residue and the mixture was stirred at 80° C. for two hours. After completion of the reaction, the reaction solution was cooled to 0° C. and 1N hydrochloric acid aqueous solution was added therein, the precipitated solid was collected by filtration to give the titled compound (1.77 g) as a white solid.